Cas no 1353944-65-6 (tert-butyl N-[2-(methylamino)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[2-(methylamino)cyclohexyl]carbamate
• CAS No: 1353944-65-6
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD21097961
• CID: 2091113
• PubChem ID: 66569213
• Update Time: 2025-06-10

tert-butyl N-[2-(methylamino)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(methylamino)cyclohexyl)carbamate
• tert-butyl N-[2-(methylamino)cyclohexyl]carbamate
• F2185-0865
• AKOS024463596
• DB-246849
• (2-Methylamino-cyclohexyl)-carbamic acid tert-butyl ester
• tert-Butyl-2-(methylamino)cyclohexylcarbamate
• CS-0445191
• tert-Butyl(2-(methylamino)cyclohexyl)carbamate
• (2-methylamino-cyclohexyl)carbamic acid tert-butyl ester
• 1353944-65-6

• MDL： MFCD21097961
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-10-8-6-5-7-9(10)13-4/h9-10,13H,5-8H2,1-4H3,(H,14,15)
• InChI Key： QMXDBAIQSFJAPO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCCCC1NC)=O

Computed Properties

• Exact Mass: 228.183778013Da
• Monoisotopic Mass: 228.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[2-(methylamino)cyclohexyl]carbamate

Recent Advances in the Study of tert-butyl N-[2-(methylamino)cyclohexyl]carbamate (CAS: 1353944-65-6) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-[2-(methylamino)cyclohexyl]carbamate (CAS: 1353944-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The tert-butyl group and the methylamino-cyclohexyl moiety contribute to its stability and reactivity, making it a valuable intermediate in synthetic pathways and a candidate for further pharmacological investigations.

Recent studies have focused on the synthesis and optimization of tert-butyl N-[2-(methylamino)cyclohexyl]carbamate, with particular emphasis on its role as a building block for more complex molecules. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize its purity and structural integrity. These efforts have led to improved synthetic routes, enhancing yield and reducing by-products, which is critical for scalable production in pharmaceutical applications.

In the context of drug discovery, tert-butyl N-[2-(methylamino)cyclohexyl]carbamate has been explored as a precursor for the development of novel therapeutic agents. Its structural flexibility allows for modifications that can target specific biological pathways. For instance, recent preclinical studies have investigated its derivatives as potential inhibitors of enzymes involved in neurodegenerative diseases and cancer. Preliminary results indicate that these derivatives exhibit selective binding and moderate efficacy, warranting further optimization and in vivo testing.

Another area of interest is the compound's potential in peptide chemistry. The carbamate group in tert-butyl N-[2-(methylamino)cyclohexyl]carbamate can serve as a protective group for amines, facilitating the synthesis of peptide-based drugs. Researchers have successfully utilized this property in the solid-phase peptide synthesis (SPPS) of bioactive peptides, demonstrating its utility in producing high-purity peptides with minimal side reactions. This application is particularly relevant for the development of peptide therapeutics, which are increasingly prominent in treating metabolic and infectious diseases.

Despite these advancements, challenges remain in the widespread adoption of tert-butyl N-[2-(methylamino)cyclohexyl]carbamate. Issues such as solubility in aqueous media and stability under physiological conditions need to be addressed to fully exploit its potential. Ongoing research aims to overcome these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, tert-butyl N-[2-(methylamino)cyclohexyl]carbamate (CAS: 1353944-65-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, with recent studies highlighting its potential as a therapeutic agent and a tool in peptide synthesis. Continued research and development will likely uncover new opportunities for this compound, solidifying its role in advancing biomedical science.